Cas no 62681-97-4 (2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 62681-97-4
• MF: C₁₄H₉FN₂O
• MW: 240.232466459274
• CID: 957202
• PubChem ID: 96843
• Update Time: 2025-04-19

2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole
• AC1L3XC9
• AC1Q4NZF
• AG-G-30619
• AR-1C7288
• CTK5B5582
• EINECS 263-693-0
• NSC90363
• NSC-90363
• DTXSID10211741
• QDROCLXUUMLOEK-UHFFFAOYSA-N
• 62681-97-4
• NS00055789
• NSC 90363

• Inchi： 1S/C14H9FN2O/c15-12-8-4-7-11(9-12)14-17-16-13(18-14)10-5-2-1-3-6-10/h1-9H
• InChI Key： QDROCLXUUMLOEK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NN=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 240.06997
• Monoisotopic Mass: 240.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92
• LogP: 3.54270